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Compound of Interest

Compound Name: Pigment red 83

Cat. No.: B563162 Get Quote

This document provides essential safety and logistical information for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle Pigment
Red 83. The following procedural guidance outlines the necessary personal protective

equipment (PPE), operational plans for safe handling, and protocols for disposal to ensure a

secure laboratory environment.

Physicochemical and Hazard Data
A summary of the key quantitative data and hazard information for Pigment Red 83 is

presented below. Understanding these properties is the first step in a safe handling protocol.
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Property Value Reference(s)

Chemical Name

1,2-dihydroxy-9,10-

dihydroanthracene-9,10-dione;

1,2-dihydroxyanthraquinone

[1][2]

CAS Number 104074-25-1 [3][4][5]

Physical State
Yellow solid substance or red

powder
[1][6]

Molecular Formula C₁₄H₈O₄ [3]

Molecular Weight 240.21 g/mol [3]

Melting Point 289-290 °C [1]

Boiling Point 430 °C [1]

Water Solubility 0.483 mg/L (at 20 °C) [1]

Self-Ignition Temperature >400 °C [1]

Hazards

May be harmful if swallowed

(Acute Tox. 4, H302). Causes

skin irritation (Skin Irrit. 2,

H315). Causes serious eye

irritation (Eye Irrit. 2, H319).

May cause an allergic skin

reaction (Skin Sens. 1, H317).

Risk of dust explosion.

[1][6][7][8]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Adherence to the following step-by-step operational plan is mandatory for all personnel

handling Pigment Red 83. The primary goal is to minimize exposure and mitigate any potential

risks.

Engineering Controls and Preparation
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Ventilation: Always handle Pigment Red 83 in a well-ventilated area.[6] A chemical fume

hood or an area with appropriate exhaust ventilation is required where dust may be formed.

[9][10]

Electrostatic Discharge: Take precautionary measures against static discharge, as there is a

risk of dust explosion.[7][8] Ensure all equipment is properly grounded.

Emergency Equipment: Ensure an eye wash station and safety shower are readily

accessible. A fire extinguisher suitable for powder fires (e.g., dry chemical, CO₂) should be

available.[7][11]

Required Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential for comprehensive protection.
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PPE Category Specification Reference(s)

Eye and Face Protection

Wear chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield may be required if there

is a significant splash or dust

generation risk.

[6][7][12]

Hand Protection

Wear suitable chemical-

resistant gloves. Nitrile rubber

gloves are a recommended

option. Inspect gloves for

integrity before each use.

[7][12]

Body Protection

Wear a lab coat, overalls, or

other impervious protective

clothing to prevent skin

contact.[7][12]

Respiratory Protection

If engineering controls are

insufficient or if significant dust

is generated, wear a NIOSH-

approved respirator with a

particulate filter.[6][7][13]

Handling Protocol
Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Weighing and Transfer: Conduct any weighing or transfer of the powder in a designated area

with local exhaust ventilation or within a chemical fume hood to minimize dust generation.

Avoid Incompatibilities: Keep Pigment Red 83 away from strong acids, bases, and oxidizing

agents to prevent discoloration or reaction.[7]

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-

ventilated location.[6][8] Protect from sources of ignition.[8][11]
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Emergency and Disposal Plan
Accidental Release Measures
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Personal Protection: Ensure you are wearing the appropriate PPE before attempting to clean

the spill.

Containment: Prevent the spilled material from entering drains, surface waters, or soil.[7][8]

Cleanup:

Carefully collect the spilled solid material mechanically (e.g., with a scoop or brush).[7][11]

Avoid generating dust during cleanup.[6][13]

Place the collected material into a suitable, labeled container for waste disposal.[11]

Clean the spill area thoroughly with warm water and a cleaning agent.[7]

Waste Disposal Protocol
Containerization: All waste containing Pigment Red 83, including contaminated PPE and

cleanup materials, must be collected in a clearly labeled, sealed container.

Regulatory Compliance: Dispose of the waste in accordance with all local, state, and federal

regulations.[8][9]

Disposal Site: The material should be taken to a suitable and authorized waste disposal

facility.[13] Do not discharge into the sewer system or the environment.[8][9]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Pigment Red 83.
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Caption: Workflow for Handling Pigment Red 83.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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